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Compound of Interest

Compound Name: Sulfo-Cyanine3 NHS ester

Cat. No.: B611059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfo-Cyanine3 (Sulfo-

Cy3) NHS ester, a fluorescent dye widely used for labeling primary amines in biomolecules.

This document details the core properties of the dye, experimental protocols for conjugation,

and key applications in research and drug development.

Core Concepts and Properties
Sulfo-Cy3 NHS ester is a water-soluble, amine-reactive fluorescent dye belonging to the

cyanine family.[1][2] The N-hydroxysuccinimide (NHS) ester functional group readily reacts with

primary amino groups (-NH2), such as those found on the side chains of lysine residues in

proteins and amine-modified oligonucleotides, to form a stable covalent amide bond.[3][4] This

reaction is most efficient under slightly basic conditions, typically at a pH of 8.3-8.5.[4][5]

The inclusion of sulfonate groups (SO3-) in its structure renders Sulfo-Cy3 highly soluble in

aqueous solutions, eliminating the need for organic co-solvents in many labeling reactions.[1]

[6] This property is particularly advantageous when working with proteins that are prone to

denaturation or have low solubility in the presence of organic solvents.[1][6] The dye is known

for its bright fluorescence, high photostability, and pH insensitivity across a broad range (pH 4-

10), making it a versatile tool for various biological applications.[3][7][8]
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A summary of the key quantitative data for Sulfo-Cyanine3 NHS ester is presented in the table

below for easy reference and comparison.

Property Value Reference

Excitation Maximum (λex) ~555 nm [9][10]

Emission Maximum (λem) ~570 nm [9][11]

Molar Extinction Coefficient ~150,000 cm⁻¹M⁻¹ [10]

Quantum Yield ~0.1 [6]

Molecular Weight ~735.80 g/mol (sodium salt) [6]

Molecular Formula C₃₄H₃₈N₃NaO₁₀S₂ [6]

Solubility High in water, DMSO, DMF [6][10]

Reaction Mechanism and Experimental Workflow
The fundamental principle behind labeling with Sulfo-Cy3 NHS ester is the nucleophilic attack

of a primary amine on the carbonyl group of the NHS ester, leading to the formation of a stable

amide linkage and the release of N-hydroxysuccinimide.
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Biomolecule-NH₂

(Primary Amine)

Tetrahedral Intermediate

Nucleophilic Attack
(pH 8.3-8.5)

Sulfo-Cy3-NHS
(NHS Ester)

Sulfo-Cy3-Biomolecule
(Stable Amide Bond)

NHS Departure

N-hydroxysuccinimide
(Leaving Group)

1. Reagent Preparation
- Protein Solution (2-10 mg/mL)

- Sulfo-Cy3 NHS Ester Solution (in DMSO)
- Reaction Buffer (pH 8.3-8.5)

2. Conjugation Reaction
- Mix Protein and Dye

- Incubate at RT for 1 hour

3. Purification
- Remove unreacted dye

(e.g., spin column, dialysis)

4. Characterization
- Determine Degree of Substitution (DOS)

- Measure Absorbance at 280 nm and 555 nm

5. Storage
- Store conjugate at 4°C or -20°C

- Protect from light
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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